Cas no 64190-59-6 (2H,5H-Pyrano[3,2-c][1]benzopyran-5-one,2,2,10-trimethyl- (9CI))

• Product Name: 2H,5H-Pyrano[3,2-c][1]benzopyran-5-one,2,2,10-trimethyl- (9CI)
• CAS No: 64190-59-6
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 511132
• Update Time: 2025-04-19

2H,5H-Pyrano[3,2-c][1]benzopyran-5-one,2,2,10-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,5H-Pyrano[3,2-c][1]benzopyran-5-one,2,2,10-trimethyl- (9CI)
• 2,2,10-Trimethyl-2H,5H-pyrano[3,2-c][1]benzopyran-5-one
• 2,2,10-Trimethyl-2H,5H-pyrano[3,2-c]chromen-5-one
• 2H,5H-pyrano[3,2-c][1]benzopyran-5-one, 2,2,10-trimethyl-

• Inchi： 1S/C15H14O3/c1-9-5-4-6-11-12(9)13-10(14(16)17-11)7-8-15(2,3)18-13/h4-8H,1-3H3
• InChI Key： NMHATOSACVYKOU-UHFFFAOYSA-N
• SMILES： CC1C2=C(OC(C3=C2OC(C)(C)C=C3)=O)C=CC=1

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 284.268845
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2

Experimental Properties

• Density: 1.239
• Boiling Point: 415.838°C at 760 mmHg
• Flash Point: 176.616°C
• Refractive Index: 1.604
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins